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An in-depth technical guide to the chemical formula and structure of calcium hydroxide,

designed for researchers, scientists, and drug development professionals.

Introduction
Calcium hydroxide, Ca(OH)₂, is an inorganic compound traditionally known as slaked lime. It

is a colorless crystal or white powder produced from the reaction of calcium oxide (quicklime)

with water.[1][2][3] Its properties, particularly its high alkalinity and antimicrobial activity, have

made it a substance of significant interest across various fields, including the food industry,

water treatment, construction, and notably in dental and medical applications as an endodontic

medicament.[2][4][5][6]

This guide provides a comprehensive technical overview of the chemical formula, structure,

physicochemical properties, synthesis, and characterization of calcium hydroxide. It includes

detailed experimental protocols and visual diagrams to facilitate a deeper understanding for

scientific and research applications.

Chemical Formula and Molecular Structure
The chemical formula for calcium hydroxide is Ca(OH)₂.[7][8] It consists of one calcium cation

(Ca²⁺) ionically bonded to two hydroxide anions (OH⁻).[7][8] This arrangement results in an

electrically neutral compound.
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In its solid state, calcium hydroxide adopts a polymeric structure, which is common for all

metal hydroxides.[2][7] The crystal structure is hexagonal and is identical to that of

magnesium hydroxide (Mg(OH)₂), known as the brucite structure.[2][7][8] Within this lattice,

each calcium ion is coordinated to six hydroxide ions in an octahedral geometry. The layers

are held together by strong hydrogen bonds between the hydroxide groups.[2]

Physicochemical and Crystallographic Properties
Calcium hydroxide is an odorless white powder with a slightly bitter, alkaline taste.[1] It is

sparsely soluble in water, and its solubility decreases as temperature increases.[2][7][8] The

aqueous solution, known as limewater, is a moderate base with a pH of approximately 12.4–

12.8.[1][2][5]

Data Presentation: Key Properties and Data
The quantitative properties of calcium hydroxide are summarized in the tables below for easy

reference and comparison.

Table 1: General Physicochemical Properties of Calcium Hydroxide

Property Value Citations

IUPAC Name Calcium dihydroxide [1]

Chemical Formula Ca(OH)₂ [1][2][5]

Molar Mass 74.09 g/mol [1]

Appearance
White, odorless powder or

colorless crystals
[1][2][7]

Density 2.211 g/cm³ [2]

Melting Point
580 °C (1076 °F)

(decomposes)
[2]

pH (Saturated Solution) ~12.5 - 12.8 [1][6]

Solubility Product (Ksp) 5.5 x 10⁻⁶ [7][8]
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Table 2: Crystallographic Data for Calcium Hydroxide (Portlandite)

Parameter Value Citations

Crystal System Hexagonal (Trigonal) [7][8]

Space Group P-3m1 [1][9]

Space Group Number 164 [1]

Lattice Constant 'a' 3.589 Å [1]

Lattice Constant 'b' 3.589 Å [1]

Lattice Constant 'c' 4.911 Å [1]

Lattice Angles (α, β) 90° [1]

Lattice Angle (γ) 120° [1]

Table 3: Solubility of Calcium Hydroxide in Water at Different Temperatures

Temperature Solubility (g / L) Citations

0 °C 1.89 [2][8]

20 °C 1.73 [2][8]

100 °C 0.66 [2]

Synthesis and Characterization
Experimental Protocols
Two primary methods for the laboratory synthesis of calcium hydroxide are detailed below,

along with standard characterization techniques.

Method 1: Direct Hydration of Calcium Oxide (Slaking)

This is the most common and straightforward method, involving a highly exothermic reaction.[3]
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Materials: Calcium oxide (CaO, quicklime), deionized water, beaker, magnetic stirrer,

desiccator.

Procedure:

Place a stoichiometric amount of calcium oxide into a beaker.

Slowly and carefully add deionized water to the calcium oxide while stirring continuously.

The reaction is highly exothermic and will generate significant heat.

Continue stirring until the reaction is complete and the temperature of the resulting slurry

has stabilized and cooled to room temperature.[3]

For a solid product, filter the resulting slurry using a Büchner funnel to separate the solid

Ca(OH)₂.[3]

Dry the collected calcium hydroxide powder in an oven at approximately 80-120°C to

remove excess water.[4]

Store the final product in a desiccator to prevent reaction with atmospheric carbon dioxide.

[3]

Method 2: Precipitation from a Calcium Salt Solution

This method involves a double displacement reaction and is useful for producing a finer, more

pure product.[3][10]

Materials: Calcium chloride (CaCl₂) or calcium nitrate (Ca(NO₃)₂), sodium hydroxide
(NaOH), deionized water, two beakers, magnetic stirrer, filtration apparatus, drying oven.

Procedure:

Prepare Reactant Solutions:

Solution A: Prepare a 0.3 M aqueous solution of calcium chloride (e.g., dissolve 33.3 g

of anhydrous CaCl₂ in deionized water and adjust the volume to 1 L).[3]
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Solution B: Prepare an equimolar or slightly excess solution of sodium hydroxide (e.g.,

0.6 M NaOH).

Precipitation: While vigorously stirring Solution A, slowly add Solution B dropwise. A white

precipitate of calcium hydroxide will form immediately.[11]

Aging: Continue stirring the mixture for a set period (e.g., 30 minutes) at a controlled

temperature (e.g., 35 °C) to allow the precipitate to age and crystallize.[10]

Purification: Separate the precipitate from the solution via vacuum filtration. Wash the

collected solid several times with deionized water to remove soluble byproducts like

sodium chloride (NaCl).[10]

Drying: Dry the purified Ca(OH)₂ powder in an oven at 60-80°C for 24 hours.[12]

Storage: Store the dried powder in a sealed container to prevent carbonation.

Characterization Protocols

X-Ray Diffraction (XRD): XRD is used to confirm the crystalline phase and purity of the

synthesized product. The sample is scanned over a 2θ range (e.g., 5° to 80°) to obtain a

diffraction pattern. The resulting peaks are compared with standard patterns for portlandite

(the mineral form of Ca(OH)₂).[4][13][14]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present. The sample is analyzed in the range of 4000–400 cm⁻¹. The FTIR spectrum

of Ca(OH)₂ is characterized by a very sharp and intense absorption band around 3640 cm⁻¹,

corresponding to the O-H stretching vibration of the hydroxyl group.[4][15]

Mandatory Visualization: Synthesis and Characterization
Workflow
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Caption: Workflow for the synthesis and characterization of Ca(OH)₂.
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Mechanism of Action in Drug Development
In drug development and clinical applications, particularly in endodontics, the primary

mechanism of action of calcium hydroxide stems from its dissociation into calcium (Ca²⁺) and

hydroxyl (OH⁻) ions in an aqueous environment.[1][4][6]

This dissociation results in a highly alkaline environment (pH 12.5–12.8), which is a key factor

in its therapeutic effects.[1][16] The high concentration of hydroxyl ions exerts a strong

antimicrobial effect by damaging bacterial cytoplasmic membranes, denaturing proteins, and

causing DNA damage.[15][16] While effective against a broad range of bacteria, it is noted to

be less effective against certain species like Enterococcus faecalis.[16] Over time, exposure to

carbon dioxide can lead to the carbonation of Ca(OH)₂, forming calcium carbonate (CaCO₃),

which neutralizes the pH and reduces its antimicrobial efficacy.[15]

Mandatory Visualization: Logical Pathway of
Antimicrobial Action
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Caption: Logical pathway of Ca(OH)₂ action and inactivation.
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Calcium hydroxide is a well-characterized inorganic compound with a defined chemical

formula (Ca(OH)₂) and a stable hexagonal crystal structure. Its physicochemical properties,

particularly its high pH when in solution, are central to its wide-ranging applications. For

researchers and professionals in scientific fields, understanding the precise methods of its

synthesis and the techniques for its characterization is crucial for ensuring purity and efficacy in

experimental and clinical settings. The established antimicrobial mechanism of action further

solidifies its role as a valuable compound in medical and dental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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